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Compound of Interest

Compound Name: Methyl 4-methyl-4-nitropentanoate

Cat. No.: B090775

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-methyl-4-
nitropentanoate, a valuable chemical intermediate. This document details its chemical identity,
physical and chemical properties, and established synthesis protocols.

Chemical Identity and Nomenclature

The compound with the common name Methyl 4-methyl-4-nitropentanoate is systematically
named methyl 4-methyl-4-nitropentanoate according to the International Union of Pure and
Applied Chemistry (IUPAC) nomenclature.[1] It is a nitro compound and an ester.

A variety of synonyms and identifiers are used in literature and commercial listings for this
compound, which are summarized in the table below for easy reference.
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Identifier Type Identifier

IUPAC Name methyl 4-methyl-4-nitropentanoate

CAS Number 16507-02-1

Molecular Formula C7H13NO4

Molecular Weight 175.18 g/mol

nchi 1S/C7H13NO4/c1-7(2,8(10)11)5-4-6(9)12-3/h4-

n
5H2,1-3H3

InChlKey MROVMGGCWUQHMR-UHFFFAOYSA-N

SMILES CC(C)(CCC(=0)OC)--INVALID-LINK--[O-]
Methyl 4-nitro-4-valerate, Pentanoic acid, 4-
methyl-4-nitro-, methyl ester, Valeric acid, 4-

Synonyms methyl-4-nitro-, methyl ester, 4-methyl-4-

nitropentanoic acid methyl ester, 4-nitro-4-

methylpentanoic acid methyl ester

Physicochemical Properties

Methyl 4-methyl-4-nitropentanoate is a colorless to light yellow liquid at room temperature.[2]
A summary of its key physical and chemical properties is presented in the following table.

Property Value

Appearance Colorless to light yellow liquid
Boiling Point 79 °C at 1 mmHg

Density 1.114 g/mL at 25 °C

Refractive Index (n20/D)

1.441

Flash Point

113 °C (235.4 °F) - closed cup

Storage Temperature

Room temperature
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Experimental Protocols: Synthesis

The synthesis of Methyl 4-methyl-4-nitropentanoate can be achieved through a Michael
addition reaction. A documented method involves the reaction of methyl acrylate with 2-
nitropropane in the presence of a base catalyst.

Synthesis via Michael Addition with Triethylamine
Catalyst

A specific protocol for the synthesis of Methyl 4-methyl-4-nitropentanoate is detailed in
United States Patent 2,554,831.[3] The process involves the reaction of methyl acrylate and 2-
nitropropane using triethylamine as a catalyst.[3]

Materials:

e Methyl acrylate
o 2-Nitropropane
e Triethylamine

Procedure:

A mixture of 28.7 grams of methyl acrylate, 89.1 grams (3 moles) of 2-nitropropane, and
16.85 grams (0.5 mole) of triethylamine was prepared at room temperature.[3]

The mixture was allowed to stand at 30°C for four days.[3]

The resulting green solution was subjected to distillation under reduced pressure to remove
any unreacted reagents.[3]

The residue was then distilled in a vacuum to yield the final product.[3]

This process yielded 47.3 grams (81% vyield) of methyl 4-methyl-4-nitropentanoate with a
boiling point of 90-93°C at 1.5 mm Hg.[3] The yield could be increased to 86% by extending the
reaction period to seven days.[3] The pure product is described as a colorless, pleasant-
smelling oil.[3]
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Catalyzed 1,4-Addition Reaction

Another approach involves a 1,4-addition reaction catalyzed by a polymer-supported
azidoproazaphosphatrane.[4] This method has been shown to produce methyl 4-methyl-4-
nitropentanoate in high yield (95%) at room temperature.[4]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of Methyl 4-methyl-4-
nitropentanoate via the Michael addition reaction.

Reactants

2-Nitropropane
Rea"tion Purification Product
( Mixing and Reaction Reduced Pressure S .
Methyl Acrylate (30°C, 4-7 days) Distillation Vacuum Distillation Methyl 4-methyl-4-nitropentanoate

Catalyst

Triethylamine

Click to download full resolution via product page

Caption: Synthesis workflow for Methyl 4-methyl-4-nitropentanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitropentanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090775#methyl-4-methyl-4-nitropentanoate-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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